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Compound of Interest

Compound Name: (E)-2-Undecenal

Cat. No.: B3029118

For the diligent researcher, scientist, and drug development professional, the integrity of your
work extends beyond the benchtop; it encompasses the entire lifecycle of the chemical
compounds you handle, including their safe and compliant disposal. This guide provides a
comprehensive, step-by-step framework for the proper disposal of (E)-2-Undecenal, ensuring
the safety of laboratory personnel, adherence to regulatory standards, and the protection of our
environment. Our commitment is to empower you with not just procedures, but the scientific
rationale behind them, fostering a culture of safety and responsibility.

Hazard Assessment and Chemical Profile of (E)-2-
Undecenal

Before any disposal protocol is initiated, a thorough understanding of the compound's
characteristics is paramount. (E)-2-Undecenal, a medium-chain aldehyde, is recognized for its
potent aroma and is utilized in fragrance and flavor applications. However, its chemical
properties also necessitate careful handling and disposal.

(E)-2-Undecenal is classified with the following hazards:
 Skin Irritation: Causes skin irritation.[1][2]
o Eye Irritation: Causes serious eye irritation.[2]

o Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.[1]
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A summary of its key physical and chemical properties is presented below:

Property Value Source
CAS Number 53448-07-0 [11[3114]
Molecular Formula C11H200 [3]
Appearance Colorless to pale yellow liquid [1]

] Approximately 104-113 °C
Flash Point [1]
(219-235 °F)

- Insoluble in water; Soluble in
Solubility ) [3]
alcohol and oils

Understanding these properties is the foundation of a sound disposal plan. The high flash point,
for instance, indicates that under standard laboratory conditions, it does not meet the criteria
for an ignitable hazardous waste as defined by the U.S. Environmental Protection Agency
(EPA).[2][5] However, its aquatic toxicity is a critical factor driving the need for controlled
disposal.

Personal Protective Equipment (PPE): Your First
Line of Defense

Given the skin and eye irritation hazards, the following PPE must be worn when handling (E)-2-
Undecenal, including during disposal procedures:

Eye Protection: Wear tightly fitting safety goggles or a face shield.

o Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are essential to prevent
skin contact.

» Protective Clothing: A standard laboratory coat should be worn. Ensure it is clean and
buttoned.

» Respiratory Protection: While generally not required in a well-ventilated area, if there is a risk
of generating aerosols or vapors, a respirator may be necessary.
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Step-by-Step Disposal Protocol for (E)-2-Undecenal

The guiding principle for the disposal of (E)-2-Undecenal is that it must be managed as a

hazardous chemical waste. Under no circumstances should it be poured down the drain or

disposed of in regular trash. Its toxicity to aquatic life necessitates that it does not enter the

sanitary sewer system.

Step 1: Waste Collection and Segregation

Designated Waste Container: Use a dedicated, properly labeled hazardous waste container
for collecting (E)-2-Undecenal waste. The container must be compatible with the chemical; a
high-density polyethylene (HDPE) or glass container with a secure screw-top cap is
recommended.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"
and the full chemical name: "(E)-2-Undecenal." Avoid using abbreviations or chemical
formulas. The date of initial waste accumulation must also be clearly marked.

Segregation: Do not mix (E)-2-Undecenal waste with other incompatible waste streams. For
instance, it should not be mixed with strong acids, bases, or oxidizing agents. It is best
practice to collect aldehyde waste separately.

Step 2: Accumulation in a Satellite Accumulation Area
(SAA)

Location: The designated waste container should be kept in a designated Satellite
Accumulation Area (SAA) within the laboratory. This area must be at or near the point of
generation and under the control of the laboratory personnel.

Secondary Containment: The waste container in the SAA should be placed in a secondary
containment bin to prevent the spread of material in case of a leak or spill.

Container Management: Keep the waste container securely capped at all times, except when
adding waste.

Step 3: Arranging for Disposal
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o Contact Environmental Health & Safety (EHS): Once the waste container is full, or if it has
been in accumulation for a specified period (often one year for partially filled containers),
contact your institution's Environmental Health & Safety (EHS) department to arrange for a
pickup.

o Documentation: Follow your institution's specific procedures for waste pickup, which may
include completing an online form or attaching a specific tag to the waste container.

The following diagram illustrates the decision-making process for the disposal of (E)-2-
Undecenal in a laboratory setting.
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Caption: Decision workflow for the disposal of (E)-2-Undecenal.
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Spill Management

In the event of a spill, immediate and appropriate action is crucial to mitigate risks.
o Small Spills:
o Alert personnel in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,
vermiculite, sand, or commercial sorbent pads).

o Collect the contaminated absorbent material using non-sparking tools and place it in a
labeled hazardous waste container.

o Clean the spill area with soap and water.
o Large Spills:

Evacuate the immediate area.

[¢]

[e]

Alert your laboratory supervisor and contact your institution's EHS emergency line.

o

Prevent the spill from entering drains.

(¢]

Await the arrival of trained emergency response personnel.

Regulatory Framework

The disposal of chemical waste is governed by the Resource Conservation and Recovery Act
(RCRA), which is administered by the EPA. While (E)-2-Undecenal does not have a specific
listing as a P- or U-series hazardous waste and its flashpoint is above the 140°F (60°C)
threshold for the D001 ignitability characteristic, its environmental toxicity warrants its

management as a hazardous waste.[2][5]

It is the responsibility of the waste generator (the laboratory) to make a hazardous waste
determination. However, as a best practice and to ensure compliance, it is recommended to
treat all chemical waste, including (E)-2-Undecenal, as hazardous unless otherwise directed
by your institution's EHS department. EHS professionals are equipped to make the final
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determination and ensure that the waste is disposed of through a licensed hazardous waste
vendor in accordance with all federal, state, and local regulations.

By adhering to these procedures, you contribute to a safe and sustainable research
environment, upholding the highest standards of scientific integrity and responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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